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Compound of Interest

Compound Name: Codlemone

Cat. No.: B1669284

This guide provides troubleshooting advice and frequently asked questions for researchers,
scientists, and pest management professionals experiencing low capture rates with
Codlemone-baited traps for the codling moth (Cydia pomonella).

Frequently Asked Questions (FAQS)

Q1: Why am I catching few or no codling moths in my Codlemone-baited traps?

Al: Low trap capture can be attributed to several factors, ranging from incorrect trap setup and
maintenance to environmental conditions and the specific pest management strategies being
employed in the area. A systematic approach to troubleshooting is recommended to identify the
root cause.

Q2: How does the presence of mating disruption (MD) affect my trap captures?

A2: Mating disruption saturates an area with synthetic pheromones, which can significantly
reduce the effectiveness of standard Codlemone traps.[1][2] This "trap shutdown" occurs
because the male moths are overwhelmed by the pheromone, making it difficult for them to
locate the point source of the trap's lure.[1] In orchards with mating disruption, it is crucial to
use high-load (10x) pheromone lures or combination lures that include other attractants like
pear ester.[2][3][4]

Q3: What is the optimal placement for a Codlemone-baited trap?
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A3: Proper trap placement is critical for maximizing capture rates. Traps should be positioned in
the upper third of the tree canopy, as this is where adult moths are most active.[3][5] Ensure
the trap entrance is not obstructed by foliage or branches and is parallel to the prevailing wind
direction to facilitate pheromone dispersal.[6][7] Avoid placing traps at the very edge of an
orchard block; instead, place them a few rows in.[5][8]

Q4: How often should | check my traps and replace the lures and liners?

A4: Traps should be checked at least once a week.[3][8] During critical monitoring periods,
such as establishing a biofix, daily or every-other-day checks are recommended.[6] Lure
longevity varies by manufacturer and environmental conditions, so always follow the
manufacturer's replacement recommendations, which is typically every 3-4 weeks.[9] Sticky
liners should be replaced when they become dirty, covered in debris, or after approximately 30
moths have been captured.[3][8]

Q5: Can weather conditions impact trap capture rates?

A5: Yes, weather plays a significant role. Codling moth flight and mating activity are influenced
by temperature, with activity often beginning when evening temperatures exceed 60°F
(15.5°C). Wind and rain can also affect the pheromone plume from the lure, potentially
reducing the trap's effective range.[10]

Troubleshooting Guide

If you are experiencing low trap captures, use the following guide to diagnose and resolve the
issue.

Step 1: Verify Lure and Trap Integrity
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Potential Issue

Recommended Action

Expired or Improperly Stored Lure

Lures should be stored in a freezer until use to
maintain their efficacy.[1][10] Check the
expiration date and ensure you are using fresh

lures each season.[1]

Incorrect Lure Type for Conditions

In orchards with mating disruption, standard 1x
Codlemone lures are often ineffective.[4][10]
Switch to a high-load (10x) lure or a combination

lure containing pear ester (CM-DA).[3][4]

Contaminated Lure or Trap

Always handle lures with gloves to avoid
contamination with other scents.[11][12] Do not
handle different types of pheromone lures with

the same gloves.

Damaged or Incorrectly Assembled Trap

Ensure the trap is assembled correctly
according to the manufacturer's instructions.[4]
Check for and repair any damage from wind or

animals.[10]

Step 2: Assess Trap Placement and Density

Potential Issue

Recommended Action

Improper Trap Height

Traps should be in the upper third of the tree
canopy.[3][5] Traps placed too low will have

significantly lower capture rates.

Obstructed Trap Entrance

Clear away any leaves, branches, or fruit that
may be blocking the trap entrance.[3][10]

Poor Location within Orchard

Move traps away from the immediate edge of

the orchard and into the block by several rows.

[5](8]

Insufficient Trap Density

For effective monitoring, a density of one trap
per 2.5 acres is recommended to detect low

population levels.[3][8][13]
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. Eval . | and Biological

Potential Issue

Recommended Action

Low Pest Pressure

It is possible that the codling moth population in
the area is genuinely low. Consider conducting

visual inspections of fruit for damage to confirm
this.[4]

Unfavorable Weather

Cool, windy, or rainy weather can suppress
moth flight and reduce trap captures.[10]
Monitor weather conditions and correlate them

with trap data.

Incorrect Timing of Trap Deployment

Traps should be placed in the orchard before
the first moth emergence, typically by the pink
stage of apple bud development or by 100
degree days.[3][8]

Experimental Protocols

Protocol 1: Establishing a Biofix for Codling Moth

The "Biofix" is the date of the first sustained flight of codling moths, which is used to initiate
degree-day models for timing pest management interventions.

o Trap Placement: Deploy Codlemone-baited traps prior to the first bloom.[9]

» Monitoring Frequency: Check traps daily or every other day.[6]

o Establishing Biofix: The biofix is determined when at least two male codling moths are

captured on two consecutive nights.[9]

o Degree-Day Accumulation: Once the biofix is established, begin calculating accumulated
degree days using a base temperature of 50°F (10°C) to predict key life cycle events.[9]

Visual Guides
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Low Trap Capture

Step 1: Check Lure & Trap

If issues persist

Lure & Tfap Issues

Correct Lure Type? (e.g., 10x in MD)

Trap Assembled & Undamaged?

Yes

Step 2: Check Placement & Density

Placement & Density Issues

Correct Height? (Upper 1/3)

No -> Change Lure

No -> Replace Lure

No -> Fix/Replace Trap
Yes
Step 3: Evaluate Environmental Factors o -> Adjpist Height
No -> Relocate Triap
Environmental/Biological F4ctors

Confirm Pest Pressure — No -> Add More Traps

Pressure Confirmed
Favorable Weather? tow= Need

Yes -> Continue Mon|toring

Improved Trap Capture

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Codlemone-Baited Trap

Male Codling Moth
Is Captured | p-[SIE!Y
| 'S Laplured_
Attracts

Codlemone Lure

(Synthetic Pheromone)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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